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Compound of Interest

Compound Name: rhodamine B 6-isothiocyanate

Cat. No.: B1229083

Get Quote

Executive Summary
Rhodamine B Isothiocyanate (RBITC) is a high-performance xanthene derivative widely utilized

for the fluorescent labeling of antibodies, lectins, and other proteins.[1] Distinct from its

dimethyl analog (TRITC), RBITC possesses diethylamino groups, conferring unique solubility

and spectral characteristics.[1] This guide provides a definitive analysis of its physicochemical

properties, structural isomerism, and a validated protocol for bioconjugation, ensuring high

specific activity and minimal background interference.

Chemical Identity & Structural Analysis[3][4]
Molecular Specifications
RBITC is commercially supplied as a mixture of 5- and 6-isothiocyanate isomers.[1][2] This

isomerism does not significantly alter spectral properties but must be accounted for in high-

resolution structural studies.
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Parameter Specification

IUPAC Name
9-(2-carboxy-isothiocyanatophenyl)-3,6-

bis(diethylamino)xanthylium chloride

Common Acronyms RBITC, RITC

Molecular Weight 536.08 g/mol (Monochloride salt)

Molecular Formula C₂₉H₃₀ClN₃O₃S

CAS Number 36877-69-7 (Mixed isomers)

Core Structure Xanthene core with diethylamino substituents

Reactive Moiety Isothiocyanate (-N=C=S)

RBITC vs. TRITC: A Critical Distinction
A common error in experimental design is conflating RBITC with TRITC (Tetramethylrhodamine

isothiocyanate).[1]

RBITC: Contains diethylamino groups.[3][4] MW ~536.[4] More hydrophobic.

TRITC: Contains dimethylamino groups. MW ~443. Slightly less hydrophobic.

Impact: RBITC conjugates often exhibit a red-shifted emission and different quantum yields

compared to TRITC.

Physicochemical Properties[2][6][7][9][12][13]
Spectral Characteristics
RBITC exhibits environmentally sensitive fluorescence. The values below represent the dye in

methanolic solution; protein conjugation typically induces a bathochromic shift (red shift) of 5–

10 nm.

Excitation Max (

): 545–560 nm (Optimal excitation: 550 nm laser line)[1]
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Emission Max (

): 570–595 nm[1][3][5]

Molar Extinction Coefficient (

): ~106,000 M⁻¹cm⁻¹ (at

)[1][6]

Appearance: Dark violet/bronze crystalline powder.

Solubility & Stability
Solubility: Soluble in DMSO, DMF, and Ethanol.[4] Sparingly soluble in water.

Expert Insight: Always prepare a high-concentration stock solution (e.g., 10 mg/mL) in

anhydrous DMSO or DMF immediately before use.[1] Aqueous stock solutions are

unstable due to hydrolysis of the isothiocyanate group.

Hydrolysis: The isothiocyanate group degrades in water to form a non-reactive amine. This

reaction is pH-dependent and accelerates at pH > 10.

Bioconjugation Mechanics
Reaction Mechanism
The labeling chemistry relies on the nucleophilic attack of a primary amine (Lysine

-amino group or N-terminal

-amine) on the isothiocyanate carbon.[1][7] This forms a stable thiourea linkage.

RBITC
(R-N=C=S)

Transition State
(Nucleophilic Attack)

 pH 8.5-9.5

Protein
(P-NH2)

Conjugate
(Thiourea Bond)

 Stable Linkage
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Figure 1: Mechanism of thiourea bond formation between RBITC and protein amines.[1]

Validated Experimental Protocol: Antibody Labeling
Objective: Label IgG antibody with RBITC to achieve a Degree of Labeling (DOL) of 2–5

fluorophores per molecule.

Reagents Required
Protein: Purified IgG (must be free of BSA, gelatin, or amine-containing buffers like

Tris/Glycine).[1]

Labeling Buffer: 0.1 M Sodium Carbonate/Bicarbonate, pH 9.0.

Dye Stock: RBITC dissolved in anhydrous DMSO (1 mg/mL).

Purification: Sephadex G-25 desalting column (PD-10) or dialysis cassette (10K MWCO).

Step-by-Step Workflow
Step 1: Buffer Exchange (Critical)
If the antibody is in Tris or contains Azide, dialyze against PBS or Labeling Buffer.[1] Tris

contains primary amines that will compete for the dye, neutralizing the reaction.

Step 2: Dye Preparation
Dissolve RBITC in DMSO to 1 mg/mL.

Calculation: For 1 mg of IgG (approx. 6.6 nmol), use a 20-fold molar excess of dye.

.[1]

Volume of DMSO stock =

.

Step 3: Conjugation Reaction
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Adjust protein concentration to 2–5 mg/mL in Carbonate Buffer (pH 9.0).

Slowly add the calculated volume of RBITC-DMSO to the protein solution while stirring.

Note: Do not exceed 10% v/v DMSO in the final mixture to prevent protein denaturation.

Incubate for 2 hours at room temperature or overnight at 4°C in the dark.

Step 4: Purification
Separate unreacted dye from the conjugate using a Gel Filtration column (e.g., Sephadex G-

25) equilibrated with PBS.[1] The conjugate (high MW) will elute first; free dye (low MW) will

remain in the column.[1]

Phase 1: Preparation

Phase 2: Reaction

Phase 3: Purification

Prepare IgG
(Remove Tris/BSA)

Mix & Incubate
(pH 9.0, 2hrs, Dark)

Dissolve RBITC
(Anhydrous DMSO)

Gel Filtration
(Sephadex G-25)

Calculate DOL
(Absorbance Check)

Click to download full resolution via product page

Figure 2: Optimized RBITC conjugation workflow.
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Quality Control: Calculating Degree of Labeling
(DOL)
To validate the protocol, measure absorbance at 280 nm (

) and the dye maximum (

, approx 555 nm).[1]

Formula:

[1]

: ~150,000 g/mol [1]

: 106,000 M⁻¹cm⁻¹[1][6]

CF (Correction Factor): ~0.3 (Absorbance of RBITC at 280 nm relative to

)

Interpretation:

DOL < 1: Under-labeled. Increase dye molar excess or incubation time.

DOL > 5: Over-labeled. Risk of fluorescence quenching and antibody precipitation.

References
Sigma-Aldrich.Rhodamine B isothiocyanate mixed isomers Product Specification.[8][3]Link[1]

Cayman Chemical.Rhodamine B isothiocyanate (mixed isomers) Product Information.Link[1]

[4]

PubChem.Rhodamine B isothiocyanate Compound Summary. National Library of Medicine.

Link[1]

Hermanson, G. T.Bioconjugate Techniques. Academic Press. (Standard reference for
thiourea bond chemistry mechanics).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.caymanchem.com/product/20653/rhodamine-b-isothiocyanate-mixed-isomers
https://www.caymanchem.com/product/20653/rhodamine-b-isothiocyanate-mixed-isomers
https://www.caymanchem.com/product/20653/rhodamine-b-isothiocyanate-mixed-isomers
https://www.caymanchem.com/product/20653/rhodamine-b-isothiocyanate-mixed-isomers
https://omlc.org/spectra/PhotochemCAD/html/rhodamineB.html
https://www.sigmaaldrich.com/HK/zh/product/sigma/r1755
https://www.evitachem.com/product/evt-1470595
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com%2FUS%2Fen%2Fproduct%2Fsigma%2Fr1755
https://www.caymanchem.com/product/20653/rhodamine-b-isothiocyanate-mixed-isomers
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.caymanchem.com%2Fproduct%2F20653%2Frhodamine-b-isothiocyanate-(mixed-isomers)
https://www.caymanchem.com/product/20653/rhodamine-b-isothiocyanate-mixed-isomers
https://cdn.caymanchem.com/cdn/insert/20653.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F44134928
https://www.caymanchem.com/product/20653/rhodamine-b-isothiocyanate-mixed-isomers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229083?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


AAT Bioquest.Spectrum Viewer: Rhodamine B.Link[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. caymanchem.com [caymanchem.com]

2. Rhodamine B isothiocyanate | CymitQuimica [cymitquimica.com]

3. Buy Rhodamine B isothiocyanate (mixed isomers) (EVT-1470595) | 944130-99-8
[evitachem.com]

4. cdn.caymanchem.com [cdn.caymanchem.com]

5. Rhodamine B isothiocyanate (mixed isomers) | Conjugate | TargetMol [targetmol.com]

6. omlc.org [omlc.org]

7. Antibody Conjugation Techniques | FluoroFinder [fluorofinder.com]

8. 罗丹明 B 异硫氰酸酯 BioReagent, mixed isomers, suitable for protein labeling | Sigma-
Aldrich [sigmaaldrich.com]

To cite this document: BenchChem. [Technical Master File: Rhodamine B Isothiocyanate
(RBITC)[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1229083/docs#technical-master-file-rhodamine-b-
isothiocyanate-rbitc-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1229083?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229083?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

